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Compound of Interest

Compound Name: DL-Leucine-1,2-13C2

CAS No.: 87994-88-5

Cat. No.: B12062125

Get Quote

The Isotopic Architecture
DL-Leucine-1,2-

C

is a racemic mixture of leucine isotopomers where the carboxyl carbon (C1) and the

-carbon (C2) are enriched with Carbon-13 (

C).[1]

Structural Definition
Chemical Formula: (CH

)

CHCH

CH(NH
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)COOH[1][2][3]

Label Position: C1 (Carboxyl) and C2 (

-methine).[1]

Chirality: Racemic (50:50 mixture of L- and D-enantiomers).[1]

Mass Shift: +2.0067 Da relative to unlabeled leucine (

).

Why This Specific Labeling Pattern?
The 1,2-labeling provides a unique "metabolic fracture point."[1] In biological systems

(specifically catabolism via branched-chain aminotransferase and branched-chain

-ketoacid dehydrogenase):

C1 (Carboxyl): Is released immediately as

CO

during the decarboxylation of

-ketoisocaproate (

-KIC).[1][4]

C2 (

-Carbon): Remains on the carbon skeleton, eventually forming [1-

C]Isovaleryl-CoA and entering the TCA cycle as [1-

C]Acetyl-CoA.[1]

This dual fate allows researchers to simultaneously measure oxidation rates (via breath

CO
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) and carbon flux into the TCA cycle (via mass isotopomer distribution analysis of
glutamate/glutamine).

Synthesis-Derived Impurities
Understanding the synthesis helps predict impurities.[1] DL-Leucine-1,2-

C

is typically synthesized via the Strecker Synthesis using:

Precursor A: Isovaleraldehyde (unlabeled).

Precursor B: [1,2-

C

]Acetamido-derivatives or condensation of [

C]Cyanide with a [

C]Aldehyde precursor.[1]

Common Impurity Profiles
Impurity Type Origin Impact on Data

Chemical Impurities
Glycine/Alanine traces from

side reactions.[1]

Ion suppression in MS;

incorrect concentration.

Isotopic Impurity:

Incomplete double labeling

(e.g., [1-

C] or [2-

C] single labels).

Skews "Atom % Excess"

(APE) calculations.

Isotopic Impurity: Unlabeled starting material

breakthrough.

Underestimation of tracer

enrichment.

Stereochemical Impurity

Non-50:50 D/L ratio (rare in

synthetic DL, common in

enzymatic).

Biological error: D-Leu is often

metabolically inert.[1]
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Analytical Protocols for Purity Assessment
Protocol A: Quantitative NMR (qNMR) for Positional
Enrichment
NMR is the only method that validates the position of the label and the integrity of the C1-C2

bond.

Methodology:

Solvent: D

O (minimizes solvent overlap).

Standard: Internal standard (e.g., Maleic acid) for quantification.

Nucleus:

C-NMR (decoupled

H).

Spectral Interpretation (The "Doublet" Test): In a pure 1,2-

C

sample, the C1 and C2 signals split each other due to strong scalar coupling (

).[1]

C1 (Carboxyl, ~175 ppm): Appears as a Doublet (

).[1]

Coupling Constant (

): ~50–55 Hz.

Impurity Check: A central Singlet (
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) at 175 ppm indicates [1-

C]Leucine (single label).[1]

C2 (

-Carbon, ~53 ppm): Appears as a Doublet (

).[1]

Impurity Check: A central Singlet (

) at 53 ppm indicates [2-

C]Leucine.[1]

Calculation:

[1]

Protocol B: LC-MS/GC-MS for Isotopologue Distribution
Mass spectrometry determines the total enrichment (Atom % Excess) but cannot easily

distinguish where the label is without fragmentation analysis.[1]

Methodology (GC-MS Example):

Derivatization: TBDMS (tert-butyldimethylsilyl) derivative is preferred for amino acids.[1]

Fragment:

(Loss of tert-butyl group).[1]

Scan Range: SIM (Selected Ion Monitoring) for

302 (

), 303 (

), 304 (

).
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Data Analysis:

Target: DL-Leucine-1,2-

C

should show a dominant peak at

.[1]

Correction: You must correct for natural abundance (Si, C, H, N, O isotopes) using a matrix

inversion method or software (e.g., IsoCor).

Purity Metric:

[1]

Visualization of Logic Flows
Diagram 1: Analytical Workflow for Purity Validation
This workflow ensures the reagent meets the stringent requirements for metabolic flux analysis.
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Caption: Workflow distinguishing positional integrity (NMR) from total enrichment (MS).

Diagram 2: Metabolic Fate of the 1,2-Label
Understanding the biological fate is crucial for interpreting experimental data.
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Caption: Divergent pathways of C1 (Oxidation) and C2 (TCA Incorporation).[1]

The "DL" Factor: Application Notes
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Since this reagent is a racemic mixture, researchers must account for the D-isomer.

Metabolic Inertness: In most mammalian systems, D-Leucine is not a substrate for L-type

amino acid transporters (LAT1) or BCAT enzymes.[1] It effectively acts as a spectator.

Concentration Adjustment: If a protocol calls for 1 mM L-Leucine, you must use 2 mM DL-

Leucine to achieve the same metabolic flux potential.

Interference: High concentrations of D-Leucine may competitively inhibit transport of other L-

amino acids or trigger D-amino acid oxidase (DAAO) in renal/hepatic tissues, producing

hydrogen peroxide.[1] Validation: Always run a "D-Leucine only" control if working in

sensitive oxidative stress models.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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